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Compound of Interest

Compound Name: Verinurad

Cat. No.: B611665 Get Quote

For researchers, scientists, and drug development professionals handling Verinurad, ensuring

its proper disposal is a critical component of laboratory safety and environmental responsibility.

Verinurad, a urate transporter inhibitor, is classified as harmful if swallowed and very toxic to

aquatic life with long-lasting effects, mandating stringent disposal protocols to mitigate potential

hazards.[1] Adherence to these procedures is essential not only for regulatory compliance but

also for upholding a commitment to safety that extends beyond the laboratory.

Chemical and Physical Properties of Verinurad
A clear understanding of Verinurad's properties is foundational to its safe handling and

disposal.
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Property Value Source

Molecular Formula C20H16N2O2S PubChem[2]

Molecular Weight 348.42 g/mol DC Chemicals[1]

CAS Number 1352792-74-5 DC Chemicals[1]

Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

DC Chemicals[1]

Precautionary Statements

P273: Avoid release to the

environmentP501: Dispose of

contents/ container to an

approved waste disposal plant

DC Chemicals[1]

Step-by-Step Disposal Protocol for Verinurad
The disposal of Verinurad must be conducted in a manner that prevents environmental

contamination and ensures the safety of all personnel.

1. Segregation and Collection:

Do not mix Verinurad waste with general laboratory or municipal trash.

Collect all solid waste, including unused or expired Verinurad, contaminated personal

protective equipment (PPE) such as gloves and lab coats, and any contaminated lab

supplies (e.g., weigh boats, spatulas), in a designated, clearly labeled, and sealed

hazardous waste container.[3][4]

For liquid waste containing Verinurad, use a dedicated, leak-proof hazardous waste

container.

2. Labeling:

The hazardous waste container must be clearly labeled as "Hazardous Waste" and include

the name "Verinurad" and its associated hazards (e.g., "Toxic," "Environmental Hazard").
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3. Storage:

Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials.[1]

Ensure the storage area is well-ventilated.

4. Disposal:

The primary and mandated disposal method for Verinurad is through an approved and

licensed hazardous waste disposal facility.[1]

The most common treatment for pharmaceutical waste is incineration at a permitted facility.

[4][5]

Never dispose of Verinurad down the drain or in regular trash, as this can lead to

environmental contamination.[4][6] The environmental hazard classification (H410)

underscores the critical importance of this step.[1]

5. Documentation:

Maintain accurate records of the amount of Verinurad waste generated and its disposal

date. This documentation is crucial for regulatory compliance.

Experimental Protocols
While specific experimental protocols for the disposal of Verinurad are not detailed in publicly

available literature, the guiding principle is adherence to the U.S. Environmental Protection

Agency (EPA) regulations under the Resource Conservation and Recovery Act (RCRA) for

hazardous waste.[4][5] Facilities generating pharmaceutical waste are required to follow these

federal and any additional state or local regulations.

Verinurad Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Verinurad, from

initial handling to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

